Cas no 919789-92-7 (Phenol, 4-(1-cyclohexylideneethyl)-)

Phenol, 4-(1-cyclohexylideneethyl)- structure
919789-92-7 structure
Product Name:Phenol, 4-(1-cyclohexylideneethyl)-
CAS No:919789-92-7
MF:C14H18O
MW:202.292124271393
CID:760998
PubChem ID:15945889
Update Time:2025-04-19

Phenol, 4-(1-cyclohexylideneethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1-cyclohexylideneethyl)-
    • 4-(1-cyclohexylideneethyl)phenol
    • DTXSID90580068
    • 919789-92-7
    • Inchi: 1S/C14H18O/c1-11(12-5-3-2-4-6-12)13-7-9-14(15)10-8-13/h7-10,15H,2-6H2,1H3
    • InChI Key: YWDDXBBETUKLLF-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)/C(/C)=C1\CCCCC\1

Computed Properties

  • Exact Mass: 202.135765193g/mol
  • Monoisotopic Mass: 202.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2Ų
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